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Compound of Interest |

Compound Name: 3-Methoxy-4-methylbenzonitrile
CAS No.: 3556-60-3
Cat. No.: B1590838
Get Quote
. J

Executive Summary

3-Methoxy-4-methylbenzonitrile (CAS 3556-60-3) is a critical pharmacophore intermediate,
predominantly utilized in the synthesis of non-steroidal mineralocorticoid receptor antagonists
(e.g., Finerenone analogs) and PDE4 inhibitors. Its structural integrity—defined by the electron-
donating methoxy/methyl groups opposing the electron-withdrawing nitrile—dictates its
reactivity in nucleophilic aromatic substitutions and benzylic oxidations.

This guide provides a rigorous spectral atlas and validated analytical protocols to ensure the
identity and purity of this compound in drug discovery pipelines.

Chemical Identity & Structural Analysis[1][2]

The physicochemical behavior of 3-Methoxy-4-methylbenzonitrile is governed by the 1,3,4-
trisubstitution pattern on the benzene ring. The steric bulk of the methoxy group at C3
influences the rotational freedom of the adjacent methyl group at C4, while the nitrile group at
C1 activates the ring for further functionalization.
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Parameter Specification

IUPAC Name 3-Methoxy-4-methylbenzonitrile

4-Cyano-2-methoxytoluene; 5-Cyano-2-
Common Synonyms )
methylanisole

CAS Number 3556-60-3

Molecular Formula

Molecular Weight 147.18 g/mol
Melting Point 52-56 °C
Appearance White to light yellow crystalline solid

Soluble in Chloroform, DMSO, Methanol;

Solubility )
Insoluble in Water

Structural Visualization

Electronic
Withdrawal

\

Figure 1: 1,3,4-Substitution Pattern & Electronic Environment

Click to download full resolution via product page

Comprehensive Spectral Profiling

The following data represents the standard spectral fingerprint for high-purity (>98%) samples.

Nuclear Magnetic Resonance ( H NMR)

Solvent:
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(Chloroform-d) or
Frequency: 400 MHz

The aromatic region displays a characteristic ABC pattern (or ABX depending on resolution)
modified by the 1,2,4-substitution logic.

Shift (

- . . Structural
Multiplicity Integration Assignment .
Logic
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Doublet (d Ortho to Methyl;
7.20 1H H-5 shielded relative
H2) to H-6.
Doublet of Ortho to Nitrile
deshieldin
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zone); Meta
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Isolated between
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7.05 1H H-2 OMe shielding
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group.
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Analyst Note: In

, the water peak (

ppm) may interfere with the methoxy signal if the sample is wet. Ensure rigorous
drying of the sample or use

for clearer integration of the aliphatic region.

Infrared Spectroscopy (FT-IR)

Key functional group diagnostics for purity verification.

Wavenumber (

Vibration Mode Diagnostic Value
)
Primary ID: Sharp, distinct
2225+5 Stretch peak confirming nitrile
presence.
2950-2840 C-H Stretch (Alkane) Methyl/Methoxy C-H bonds.
1605, 1580 C=C Aromatic Stretch Benzene ring skeleton.
Strong bands confirming the
1260, 1040 C-O-C Stretch

aryl alkyl ether (methoxy).

Mass Spectrometry (GC-MS |/ LC-MS)

 lonization: Electron Impact (El, 70 eV)
e Molecular lon (

): m/z 147

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590838?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Fragmentation Pattern:
e m/z 147 (

): Base peak (typically). Stability of the aromatic system.

e m/z 132 (

): Loss of methyl radical (
) from the methoxy or toluene group.

e m/z 116 (

): Loss of methoxy radical (
).

e m/z 104: Loss of

and

(characteristic of anisole derivatives).

Analytical Methodologies

To ensure reproducibility in biological assays, the following HPLC method is recommended for
purity assessment.

High-Performance Liquid Chromatography (HPLC)
Protocol

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 um).
o Mobile Phase A: 0.1% Phosphoric Acid in Water.
» Mobile Phase B: Acetonitrile (ACN).

e Flow Rate: 1.0 mL/min.
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e Detection: UV @ 254 nm (Nitrile absorbance) and 210 nm.

e Temperature: 30 °C.

Gradient Table:

Time (min) % Mobile Phase A % Mobile Phase B Phase

0.0 90 10 Equilibration
2.0 90 10 Isocratic Hold
15.0 10 90 Linear Gradient
20.0 10 90 Wash

21.0 20 10 Re-equilibration

Synthesis & Purification Workflow

Understanding the origin of the sample is vital for troubleshooting impurities (e.g., unreacted

acid or isomers). The most robust synthesis involves the dehydration of the corresponding

amide or direct cyanation.

Reaction Scheme Overview

The synthesis typically proceeds from 3-methoxy-4-methylbenzoic acid via a chlorosulfonyl

isocyanate pathway, avoiding the toxicity of cyanide salts used in Sandmeyer reactions.
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in DCM

Precursor: Reagent:
3-Methoxy-4-methylbenzoic Acid Chlorosulfonyl Isocyanate (CSI)

Addition (0°C)

Intermediate:
N-Chlorosulfonyl Amide

DMF, Heat

Reaction:
Dehydration / DMF Treatment

Quench & Extract

Crude Product

Purification:
Recrystallization (Hexane/EtOAc)
or Flash Column

Target:
3-Methoxy-4-methylbenzonitrile
(>98% Purity)

Figure 2: Synthesis & Purification Pathway via Acid Dehydration

Click to download full resolution via product page

Purification Protocol

o Dissolution: Dissolve crude solid in minimum hot Ethyl Acetate.
* Precipitation: Slowly add Hexane until turbidity is observed.

¢ Crystallization: Cool to 4°C overnight.
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« Filtration: Wash crystals with cold Hexane to remove non-polar impurities.

Safety & Handling (E-E-A-T Compliance)

As a nitrile derivative, this compound poses specific risks that must be mitigated.

» Acute Toxicity: Harmful if swallowed or in contact with skin (H302 + H312). Nitriles can
metabolize to release cyanide ions in vivo, though this derivative is sterically hindered.

» Handling: Use nitrile gloves (0.11 mm minimum thickness). Work within a fume hood to avoid
inhalation of dust.

o Storage: Store at room temperature (15—-25 °C) in a desiccator. Moisture can hydrolyze the
nitrile to an amide over long periods.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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